(R)-Hydroxychloroquine

• IUPAC Name: 2-[[(4R)-4-[(7-chloroquinolin-4-yl)amino]pentyl]-ethylamino]ethanol
• InChI: InChI=1S/C18H26ClN3O/c1-3-22(11-12-23)10-4-5-14(2)21-17-8-9-20-18-13-15(19)6-7-16(17)18/h6-9,13-14,23H,3-5,10-12H2,1-2H3,(H,20,21)/t14-/m1/s1
• InChI Key: XXSMGPRMXLTPCZ-CQSZACIVSA-N
• Canonical SMILES: CCN(CCCC(C)NC1=C2C=CC(=CC2=NC=C1)Cl)CCO
• Isomeric SMILES: CCN(CCC[C@@H](C)NC1=C2C=CC(=CC2=NC=C1)Cl)CCO
• Molecular Formula: C18H26ClN3O
• DSSTOX Substance ID: DTXSID70160180
• Molecular Weight: 335.9 g/mol
• CAS RN: 137433-23-9

Description

(R)-Hydroxychloroquine, also known as (R)-HCQ, is a derivative of chloroquine and has been extensively studied for its therapeutic potential in various diseases. It has been reported to have antiviral, anti-inflammatory, and immunomodulatory effects, making it a promising candidate for the treatment of infectious diseases and autoimmune disorders.

Scientific Research Applications

• COVID-19 Treatment and Implications : Hydroxychloroquine gained significant attention as a potential treatment for COVID-19. However, studies have cautioned against the rapid dissemination of overinterpreted data, especially considering its essential role in treating rheumatologic conditions (Kim et al., 2020).

• Therapeutic Activities in Rheumatic Diseases : Widely known for its use in treating rheumatic diseases like systemic lupus erythematosus and rheumatoid arthritis, hydroxychloroquine has shown various immunomodulatory and anti-inflammatory activities. Its effects on anti-platelet, metabolic pathways, and potential antineoplasticity have also been noted in recent studies (Hu et al., 2017).

• Pharmacokinetics in Rheumatoid Arthritis : The pharmacokinetics of hydroxychloroquine in patients with rheumatoid arthritis has been studied, highlighting its use as a second-line treatment and the wide interpatient variability in its effects (Carmichael et al., 2003).

• Ototoxicity Concerns : There is evidence of ototoxic effects of hydroxychloroquine on the peripheral auditory system, suggesting potential risks in its use (Fernandes et al., 2022).

• Ethical Review in Off-Label Use : The ethical considerations of off-label hydroxychloroquine use, particularly during the COVID-19 pandemic, have been explored. This includes adhering to review standards, ensuring subject rights, and independent reviews by ethics committees (Li et al., 2022).

• Effect on Insulin Sensitivity and Lipid Parameters : Studies suggest hydroxychloroquine may reduce the risk of developing diabetes mellitus in patients with rheumatoid arthritis, indicating its effects on insulin resistance and lipid profiles (Solomon et al., 2014).

• Risk Assessment in Rheumatoid Arthritis Treatment : Research on the safety of hydroxychloroquine in rheumatoid arthritis treatment, particularly in combination with other drugs, has been conducted to understand the associated risks (Lane et al., 2020).

• Pharmacological and Physicochemical Aspects : Studies have also focused on the pharmacological and physicochemical aspects of hydroxychloroquine, including its activity enhancement through experimental formulations (Silva et al., 2021).

• Safety in Pregnancy : The safety of hydroxychloroquine during pregnancy has been examined, especially in the treatment of autoimmune diseases. It appears to be safe and not associated with increased risks of congenital defects or adverse pregnancy outcomes (Abarientos et al., 2011).

• Multifaceted Effects Beyond Anti-Inflammatory Role : Hydroxychloroquine has shown therapeutic effects in a range of conditions, including diabetes, dyslipidemias, infectious diseases, and cancer. These effects likely involve altered cellular signaling and immunomodulatory pathways (Olsen et al., 2013).